Cas no 2229199-54-4 (5-(2-cyanoethyl)thiophene-2-carbonitrile)

• Product Name: 5-(2-cyanoethyl)thiophene-2-carbonitrile
• CAS No: 2229199-54-4
• MF: C₈H₆N₂S
• MW: 162.211639881134
• CID: 5879949
• PubChem ID: 165676237
• Update Time: 2025-10-28

5-(2-cyanoethyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-cyanoethyl)thiophene-2-carbonitrile
• 2229199-54-4
• EN300-1744654

• Inchi： 1S/C8H6N2S/c9-5-1-2-7-3-4-8(6-10)11-7/h3-4H,1-2H2
• InChI Key： RGRXXGHSTXVQSE-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1CCC#N

Computed Properties

• Exact Mass: 162.02516937g/mol
• Monoisotopic Mass: 162.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.8Ų

Additional information on 5-(2-cyanoethyl)thiophene-2-carbonitrile

5-(2-Cyanoethyl)Thiophene-2-Carbonitrile: A Comprehensive Overview

The compound 5-(2-cyanoethyl)thiophene-2-carbonitrile, identified by the CAS number 2229199-54-4, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and versatility in chemical synthesis. The presence of cyano groups (-CN) in its structure further enhances its reactivity and functionalization capabilities, making it a valuable compound for researchers and industry professionals alike.

Recent studies have highlighted the importance of thiophene derivatives like 5-(2-cyanoethyl)thiophene-2-carbonitrile in the development of advanced materials, particularly in the realm of organic electronics. The compound's ability to participate in conjugation due to its thiophene ring and cyano substituents makes it an excellent candidate for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices. Researchers have demonstrated that the incorporation of such molecules into device architectures can significantly improve charge transport properties and overall device efficiency.

In addition to its electronic applications, 5-(2-cyanoethyl)thiophene-2-carbonitrile has also shown promise in the field of drug discovery. The compound's structure allows for various modes of interaction with biological systems, making it a potential lead compound for therapeutic agents. Recent investigations have explored its ability to modulate cellular signaling pathways, particularly those involved in inflammation and cancer progression. These findings underscore the importance of further research into the pharmacological properties of this compound.

The synthesis of 5-(2-cyanoethyl)thiophene-2-carbonitrile typically involves multi-step organic reactions, often utilizing coupling reactions or nucleophilic substitutions to introduce the cyano groups. The precise control of reaction conditions is crucial to ensure high yields and product purity. Recent advancements in catalytic methods and green chemistry have opened new avenues for the efficient synthesis of this compound, reducing environmental impact while maintaining high-quality standards.

Beyond its direct applications, the study of 5-(2-cyanoethyl)thiophene-2-carbonitrile contributes to a broader understanding of thiophene chemistry and cyano group reactivity. Its role as a building block in supramolecular chemistry and polymer synthesis has been explored, with researchers investigating its ability to form self-assembled structures or integrate into polymeric networks. Such studies not only expand the scope of possible applications but also deepen our fundamental knowledge of molecular interactions.

In conclusion, 5-(2-cyanoethyl)thiophene-2-carbonitrile, CAS No. 2229199-54-4, stands as a testament to the ingenuity and progress in modern organic chemistry. Its unique combination of structural features and functional groups positions it as a key player in diverse scientific domains, from materials science to pharmacology. As research continues to uncover new applications and insights, this compound will undoubtedly remain at the forefront of chemical innovation.